Cas no 112114-45-1 (2,4-Pentanedione, 3-butyl-3-methyl-)

• Product Name: 2,4-Pentanedione, 3-butyl-3-methyl-
• CAS No: 112114-45-1
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 1199814
• PubChem ID: 13979956
• Update Time: 2025-04-20

2,4-Pentanedione, 3-butyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-butyl-3-methyl-
• 3-butyl-3-methylpentane-2,4-dione
• 112114-45-1
• 3-butyl-3-methyl-2,4-pentandione
• DTXSID80553721
• MZXCLOJYAGPQRY-UHFFFAOYSA-N
• SCHEMBL6048466

• Inchi： 1S/C10H18O2/c1-5-6-7-10(4,8(2)11)9(3)12/h5-7H2,1-4H3
• InChI Key： MZXCLOJYAGPQRY-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(C)=O)(C)CCCC

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14